Cas no 637323-34-3 (5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole)

• Product Name: 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole
• CAS No: 637323-34-3
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 5362062
• Update Time: 2025-06-08

5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-phenoxybutylsulfanyl)-1H-benzimidazole
• 1H-Benzimidazole, 6-methyl-2-[(4-phenoxybutyl)thio]-
• 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole

• Inchi： 1S/C18H20N2OS/c1-14-9-10-16-17(13-14)20-18(19-16)22-12-6-5-11-21-15-7-3-2-4-8-15/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,19,20)
• InChI Key： YYNXQNXJTSUCCE-UHFFFAOYSA-N
• SMILES： C1(SCCCCOC2=CC=CC=C2)NC2=CC(C)=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole

Introduction to 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 637323-34-3)

5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 637323-34-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazepine class, a well-documented group of psychoactive drugs known for their anxiolytic, sedative, and muscle relaxant properties. The structural uniqueness of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole lies in its sulfanyl and phenoxybutyl substituents, which contribute to its distinct pharmacological profile and potential therapeutic applications.

The molecular structure of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole consists of a benzodiazepine core modified with a methyl group at the 5-position and a 4-phenoxybutyl sulfanyl side chain at the 2-position. This configuration not only enhances the compound's solubility and bioavailability but also modulates its interaction with central nervous system receptors. The presence of the sulfanyl group introduces a polar moiety that may improve binding affinity to specific targets, while the phenoxybutyl chain extends the molecule's hydrophobicity, influencing its metabolic stability and distribution.

In recent years, there has been growing interest in developing novel benzodiazepine derivatives with improved pharmacokinetic profiles and reduced side effects. 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole represents a promising candidate in this context. Preclinical studies have begun to explore its potential as an anxiolytic agent with a unique mechanism of action compared to traditional benzodiazepines. The compound's ability to selectively interact with GABA-A receptors without causing excessive sedation or dependence makes it an attractive option for further development.

One of the most intriguing aspects of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole is its potential in treating anxiety disorders while minimizing the risk of tolerance and withdrawal symptoms associated with long-term benzodiazepine use. Research indicates that the sulfanyl and phenoxybutyl substituents may enhance receptor selectivity, leading to more targeted therapeutic effects. This is particularly significant given the high prevalence of anxiety disorders worldwide and the limitations of current treatments.

The synthesis of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodiazepine core, introduction of the methyl group at the 5-position, and subsequent functionalization with the 4-phenoxybutyl sulfanyl side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results. These methods not only improve efficiency but also minimize byproduct formation, ensuring a cleaner final product.

From a pharmacological perspective, 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole exhibits several desirable properties. Its interaction with GABA-A receptors modulates neurotransmission in the central nervous system, leading to anxiolytic effects without significant cognitive impairment. Additionally, preliminary data suggest that it may have neuroprotective properties, which could be beneficial in treating neurological disorders beyond anxiety. The compound's unique structure also opens avenues for exploring its potential in other therapeutic areas, such as sleep disorders and epilepsy.

Recent advancements in computational chemistry have accelerated the discovery and optimization of novel benzodiazepine derivatives like 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole. Molecular modeling techniques allow researchers to predict binding affinities and pharmacokinetic profiles before conducting expensive wet-lab experiments. These simulations have helped identify key structural features that enhance efficacy while reducing off-target effects. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

The toxicological profile of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole is another critical area of investigation. Initial toxicity studies indicate that the compound is well-tolerated at therapeutic doses but may exhibit mild side effects at higher concentrations. These include drowsiness, dizziness, and gastrointestinal discomfort. Long-term studies are necessary to fully assess its safety profile and identify any potential risks associated with chronic use. Comprehensive toxicological assessments will also evaluate potential interactions with other medications commonly used for anxiety disorders.

The development of 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole aligns with broader trends in pharmaceutical innovation aimed at creating safer and more effective treatments for mental health conditions. The demand for alternative therapies that address unmet needs has spurred research into novel compounds with improved efficacy and tolerability. As such, 5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole holds significant promise for future clinical applications if further studies confirm its therapeutic benefits.

In conclusion,5-methyl-2-(4-phenoxybutyl)sulfanyl-1H-1,3-benzodiazole (CAS No. 637323-34-3) is a structurally unique benzodiazepine derivative with compelling preclinical data supporting its potential as an anxiolytic agent. Its innovative design offers advantages over traditional benzodiazepines by enhancing receptor selectivity and reducing side effects associated with long-term use. With ongoing research focused on optimizing synthesis methods and evaluating pharmacological properties, this compound represents a valuable addition to the arsenal of treatments for anxiety disorders.